Cas no 88476-50-0 (2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol)

• Product Name: 2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol
• CAS No: 88476-50-0
• Molecular Formula: C₁₁H₁₆O₄S
• Molecular Weight: 244.307342529297
• MDL: MFCD31651568
• CID: 631283
• PubChem ID: 23255223

2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol Properties

Names and Identifiers

• 1,2-Propanediol, 2-methyl-, 1-(4-methylbenzenesulfonate)
• 2-methyl-1,2-propanediol tosylate
• ATAHYKWRFNQZLZ-UHFFFAOYSA-N
• 2-hydroxy-2-methylpropyl 4-methylbenzenesulfonate
• 2-methyl-1-(4-methylbenzenesulfonyl)oxypropan-2-ol

• MDL： MFCD31651568
• InChIKey： ATAHYKWRFNQZLZ-UHFFFAOYSA-N
• Inchi： 1S/C11H16O4S/c1-9-4-6-10(7-5-9)16(13,14)15-8-11(2,3)12/h4-7,12H,8H2,1-3H3
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCC(C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Heavy Atom Count: 16
• Complexity: 307
• XLogP3: 1.4
• Topological Polar Surface Area: 72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters